Cas no 186534-01-0 (trimethylpyrazine-2-carboxylic acid)

trimethylpyrazine-2-carboxylic acid Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3,5,6-trimethyl-
• 3,5,6-TRIMETHYLPYRAZINE-2-CARBOXYLIC ACID
• 3,5,6-Trimethylpyrazin-2-carboxylic acid
• Pyrazinecarboxylic acid, trimethyl- (9CI)
• trimethylpyrazine-2-carboxylic acid
• 186534-01-0
• 3,5,6-trimethylpyrazine-2-carboxylicAcid
• WLZ3551
• EN300-138797
• Z1255460872
• AKOS023401506
• SCHEMBL2406658
• DTXSID50649160
• CS-0343036
• DB-090116
• G21926
• DTXCID10599910
• TMPz D2
• TMPz-D2
• +Expand

• MDL： MFCD18377781
• InChIKey： WVHVVMMOAVPNKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-4-5(2)10-7(8(11)12)6(3)9-4/h1-3H3,(H,11,12)
• SMILES： CC1=NC(C)=C(C)N=C1C(O)=O

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• Solubility: Dissolution (75 g/l) (25 º C),
• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),